Cas no 107259-48-3 (Aristolochic Acid E)

• Product Name: Aristolochic Acid E
• CAS No: 107259-48-3
• MF: C₁₇H₁₁NO₈
• MW: 357.271145105362
• CID: 229622
• PubChem ID: 147113
• Update Time: 2025-04-19

Aristolochic Acid E Chemical and Physical Properties

Names and Identifiers

• Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 8-hydroxy-9-methoxy-6-nitro-
• Aristolochic Acid E
• 8-hydroxy-9-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• 7-Methoxy-8-hydroxyaristolochic acid
• 8-Hydroxy-9-Methoxy-6-nitrophenanthro[4,3-d]-1,3-dioxole-5-carboxylic Acid
• 8-hydroxy-9-methoxy-6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• DTXSID40147983
• FT-0662286
• Phenanthro(3,4-d)-1,3-dioxole-5-carboxylic acid, 8-hydroxy-9-methoxy-6-nitro-
• 107259-48-3

• Inchi： 1S/C17H11NO8/c1-24-11-3-2-7-8(15(11)19)4-10(18(22)23)13-9(17(20)21)5-12-16(14(7)13)26-6-25-12/h2-5,19H,6H2,1H3,(H,20,21)
• InChI Key： ZRCMNWRTDNPVFL-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C(=O)O)=C3C(=CC4C(=C(C=CC=4C3=C12)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.04800
• Monoisotopic Mass: 357.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.2
• Topological Polar Surface Area: 131A^2

Experimental Properties

• Density: 1.656
• Boiling Point: 663.7°Cat760mmHg
• Flash Point: 355.2°C
• Refractive Index: 1.776
• PSA: 131.04000
• LogP: 3.56550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives